Cas no 790263-33-1 (2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde
• CAS No: 790263-33-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 555142
• PubChem ID: 3155644
• Update Time: 2025-05-27

2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,2,5-dimethyl-1-[(tetrahydro-2-furanyl)methyl]-
• 1H-Pyrrole-3-carboxaldehyde,2,5-dimethyl-1-[(tetrahydro-2-furanyl)methyl]-(9CI)
• 2,5-Dimethyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyrrole-3-carbaldehyde
• 2,5-DIMETHYL-1-(TETRAHYDROFURAN-2-YLMETHYL)-1H-PYRROLE-3-CARBALDEHYDE
• 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde
• MLS000529274
• A914375
• SR-01000325727
• SMR000121749
• Z55179909
• SB62878
• AKOS000202114
• EN300-09455
• 2,5-Dimethyl-1-(tetrahydro-2-furanylmethyl)-1h-pyrrole-3-carbaldehyde
• HMS2314F12
• 790263-33-1
• 2,5-dimethyl-1-(oxolan-2-ylmethyl)pyrrole-3-carbaldehyde
• CS-0118962
• CHEMBL1368502
• AKOS016873406
• SR-01000325727-1
• 2,5-Dimethyl-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrole-3-carbaldehyde

• MDL： MFCD04321849
• Inchi： 1S/C12H17NO2/c1-9-6-11(8-14)10(2)13(9)7-12-4-3-5-15-12/h6,8,12H,3-5,7H2,1-2H3
• InChI Key： CUEZTQJBZXOTCJ-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 2.09640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde

Recent Advances in the Study of 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde (CAS: 790263-33-1)

In recent years, the compound 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde (CAS: 790263-33-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on the synthesis, biological activity, and pharmacological properties of this compound, as well as its relevance in drug discovery and development.

The compound belongs to the pyrrole-carbaldehyde family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the role of 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles. Its structural motif, featuring a pyrrole ring substituted with a tetrahydrofuran (THF) moiety, offers a versatile scaffold for further chemical modifications.

One of the most notable advancements in the study of this compound is its application in the development of novel kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted therapy.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings suggest that 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde could serve as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Another area of interest is the compound's role in modulating oxidative stress and inflammation. Preclinical studies have indicated that it possesses significant antioxidant properties, capable of scavenging reactive oxygen species (ROS) and reducing oxidative damage in cellular models. Furthermore, it has been shown to inhibit the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the optimization of 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into viable therapeutic agents.

In conclusion, 2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrole-3-carbaldehyde (CAS: 790263-33-1) represents a versatile and pharmacologically active scaffold with multiple applications in drug discovery. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual clinical application.